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Compound of Interest

Compound Name: Phoxim

Cat. No.: B1677734

Introduction

Phoxim is a broad-spectrum organophosphate insecticide and acaricide used to control a
variety of pests in agriculture and veterinary medicine.[1] Monitoring its residue levels in food
products and environmental samples is crucial for ensuring food safety and environmental
protection. High-Performance Liquid Chromatography (HPLC) is a widely used analytical
technique for the determination of phoxim residues due to its sensitivity, specificity, and
reliability.[2][3] This application note provides a detailed protocol for the determination of
phoxim using a reversed-phase HPLC method with UV detection.

Principle

This method involves the extraction of phoxim from a sample matrix, followed by cleanup to
remove interfering substances. The prepared sample is then injected into an HPLC system.
Separation is achieved on a reversed-phase C18 column with an isocratic mobile phase.
Phoxim is detected by a UV detector, and quantification is performed using an external
standard method.

Experimental Protocols

1. Instrumentation and Chromatographic Conditions
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HPLC System: Agilent 1200 series or equivalent, equipped with a quaternary pump,
autosampler, column oven, and Diode Array Detector (DAD) or UV-Vis detector.

Chromatographic Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 pm
particle size).

Mobile Phase: A mixture of acetonitrile and water (65:35 v/v) or methanol and water (70:30
vIv).[4][5] The mobile phase should be degassed before use.

Flow Rate: 0.7 - 1.0 mL/min.
Column Temperature: 25 °C.
Detection Wavelength: 280 nm.
Injection Volume: 20 pL.

. Reagents and Standards
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Water (HPLC grade or deionized)
Phoxim analytical standard (purity > 98%)
Ethyl acetate (analytical grade)
Petroleum ether (analytical grade)
Sodium chloride
Anhydrous sodium sulfate

. Standard Solution Preparation

Stock Standard Solution (e.g., 100 ug/mL): Accurately weigh 10 mg of phoxim standard and
dissolve it in 100 mL of acetonitrile or methanol in a volumetric flask.
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e Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with the mobile phase to obtain concentrations ranging from 0.10
to 0.50 pg/mL.

4. Sample Preparation
The following is a general procedure; specific matrices may require optimization.
o Extraction:

o For solid samples (e.g., garlic, wheat, feed): Weigh 10 g of the homogenized sample into a
centrifuge tube. Add 20 mL of an appropriate extraction solvent such as acetonitrile, ethyl
acetate, or petroleum ether.

o Vortex or homogenize for 5-10 minutes.

o For liquid samples: A liquid-liquid extraction or solid-phase extraction (SPE) may be
employed.

» Salting-out (optional, for acetonitrile extraction): Add 2 g of sodium chloride, vortex for 1
minute, and centrifuge at 4000 rpm for 5 minutes.

o Cleanup:
o Take the supernatant and pass it through a filter (e.g., 0.45 um PTFE).

o For complex matrices like feed, a solid-phase extraction (SPE) cleanup using an NH2-
SPE column may be necessary to remove interferences.

o Final Preparation: Evaporate the solvent to dryness under a gentle stream of nitrogen and
reconstitute the residue in a known volume of the mobile phase. The sample is now ready for
HPLC analysis.

Data Presentation

Table 1: Summary of Quantitative Data for Phoxim Determination by HPLC
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Method 1 Method 2 Method 3 Method 4
Parameter . . . .
(Feed Matrix) (Garlic Matrix) (Wheat Matrix) (General)
_ . N 0.005 - 0.253
Linearity Range 0.10 - 0.50 mg/L Not Specified 1-100 pg/mL
mg/kg
Correlation -~
o >0.99 Not Specified 0.9999 >0.999
Coefficient (R?)
Limit of Detection
0.10 mg/kg 0.02 mg/kg 0.002 mg/kg 0.82 pg/mL
(LOD)
Limit of
Quantification Not Specified Not Specified 0.006 mg/kg 2.47 pg/mL
(LOQ)
Recovery (%) 80.0 - 88.2% > 76% 83.3 - 106.3% Not Specified
Relative
Standard -
o 1.6-6.5% <4% 6.5-8.0% Not Specified
Deviation (RSD)
(%)

Mandatory Visualization

Click to download full resolution via product page

Caption: Experimental workflow for the determination of phoxim by HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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